Cas no 83935-45-9 (1-(4-Acetylphenyl)-2,5-dimethylpyrrole)

1-(4-Acetylphenyl)-2,5-dimethylpyrrole structure
83935-45-9 structure
Product Name:1-(4-Acetylphenyl)-2,5-dimethylpyrrole
CAS No:83935-45-9
MF:C14H15NO
MW:213.275003671646
MDL:MFCD00051816
CID:90862
PubChem ID:522805
Update Time:2025-04-19

1-(4-Acetylphenyl)-2,5-dimethylpyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Acetylphenyl)-2,5-dimethylpyrrole
    • N-(4-Acetylphenyl)-2,5-dimethylpyrrole
    • 1-[4-(2,5-dimethylpyrrol-1-yl)phenyl]ethanone
    • D95958
    • AKOS000104138
    • CB15489
    • EU-0074579
    • Z55669093
    • 1-(4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenyl)ethanone
    • QYTWQHUEXYLNLA-UHFFFAOYSA-N
    • BIM-0012117.P001
    • 5T-0635
    • FT-0605646
    • A840688
    • 83935-45-9
    • SR-01000459900
    • MFCD00051816
    • CS-0117442
    • CBMicro_011990
    • SR-01000459900-1
    • 1-[4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenyl]ethanone #
    • 1-[4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenyl]ethanone
    • N-(4'-acetylphenyl)-2,5-dimethylpyrrole
    • SMSF0011027
    • AG-690/12868683
    • Cambridge id 6003203
    • 1-[4-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]ethan-1-one
    • SB62569
    • SCHEMBL3939143
    • DTXSID10335072
    • 1-(4-Acetylphenyl)-2,5-dimethyl-1H-pyrrole
    • STK085961
    • 662-253-9
    • FA169220
    • 1-[4-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]-1-ethanone
    • MDL： MFCD00051816
    • Inchi： 1S/C14H15NO/c1-10-4-5-11(2)15(10)14-8-6-13(7-9-14)12(3)16/h4-9H,1-3H3
    • InChI Key： QYTWQHUEXYLNLA-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=CC(=CC=1)N1C(C)=CC=C1C
    • BRN： 156837

Computed Properties

  • Exact Mass: 213.11500
  • Monoisotopic Mass: 213.115364
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.8
  • Topological Polar Surface Area: 22

Experimental Properties

  • Color/Form: Cream colored crystalline powder
  • Density: 1.03
  • Melting Point: 109-113 °C
  • Boiling Point: 354.8 °C at 760 mmHg
  • Flash Point: 168.4 °C
  • Refractive Index: 1.554
  • PSA: 22.00000
  • LogP: 3.29670
  • Solubility: (mg/m1)

1-(4-Acetylphenyl)-2,5-dimethylpyrrole Security Information

  • Hazard Category Code： 20/21/22-36-22
  • Safety Instruction： S36/37
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22

1-(4-Acetylphenyl)-2,5-dimethylpyrrole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Acetylphenyl)-2,5-dimethylpyrrole Pricemore >>

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